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Compound of Interest

Compound Name: Acarbose sulfate

Cat. No.: B15582419

An In-depth Examination of Compositional and Diversity Shifts

This technical guide provides a comprehensive overview of the effects of acarbose, an alpha-
glucosidase inhibitor, on the composition and diversity of the gut microbiota. Acarbose is also
available in a sulfate form for research purposes, which functions as an alpha-glucosidase
inhibitor.[1][2] The existing body of research on gut microbiota interactions, however, primarily
refers to "acarbose." This document synthesizes findings from key studies, detailing the
molecular mechanisms, quantitative changes in microbial populations, and downstream
metabolic consequences. It is intended for researchers, scientists, and drug development
professionals investigating the intricate relationship between pharmaceuticals and the gut
microbiome.

Core Mechanism of Action

Acarbose is a competitive inhibitor of a-glucosidase and a-amylase enzymes in the small
intestine.[1][3] This inhibition slows the digestion of complex carbohydrates, leading to an
increased influx of these undigested polysaccharides into the colon.[4][5][6] This provides a
substantial energy source for saccharolytic gut bacteria, thereby remodeling the microbial
ecosystem.[4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15582419?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/acarbose-sulfate.html
https://immunomart.com/product/acarbose-sulfate/
https://go.drugbank.com/drugs/DB00284
https://asm.org/press-releases/2019/february/diabetes-drug-impacts-gut-microbiome
https://pmc.ncbi.nlm.nih.gov/articles/PMC5380489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5380489/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11142093/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11142093/
https://www.benchchem.com/product/b15582419#acarbose-sulfate-s-effect-on-gut-microbiota-composition-and-diversity
https://www.benchchem.com/product/b15582419#acarbose-sulfate-s-effect-on-gut-microbiota-composition-and-diversity
https://www.benchchem.com/product/b15582419#acarbose-sulfate-s-effect-on-gut-microbiota-composition-and-diversity
https://www.benchchem.com/product/b15582419#acarbose-sulfate-s-effect-on-gut-microbiota-composition-and-diversity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15582419?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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